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Compound of Interest

Compound Name: hMAO-B-IN-4
Cat. No.: B10855078
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of hAMAO-B-IN-4, a selective and reversible human monoamine oxidase-B
(hMAO-B) inhibitor. Adherence to these guidelines is crucial for ensuring the accuracy and

reproducibility of experimental results.

Chemical Properties and Solubility

hMAO-B-IN-4 is a potent inhibitor of hMAO-B with an IC50 value of 0.067 uM and a Ki value of
0.03 uM.[1][2] It exhibits high selectivity over hMAO-A (IC50 = 33.82 uM).[1][3] The compound
is supplied as a solid powder.
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Property Value Reference
CAS Number 1666119-75-0 [4]
Molecular Formula C20H1602S [3]
Molecular Weight 320.4 g/mol [31[4]

Purity >98% [5]

. DMSO: 50 mg/mL (156.05
Solubility . [4]
mM) (ultrasonic)

Experimental Protocols

1.

Materials and Equipment

hMAO-B-IN-4 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

. Preparation of a 10 mM hMAO-B-IN-4 Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

n

eeded for different concentrations or volumes.

Step 1: Weighing the Compound
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» Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical balance.

o Carefully weigh 3.204 mg of hMAO-B-IN-4 powder into the tube.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol)

o Mass =10 mM x 0.001 L x 320.4 g/mol = 3.204 mg

Step 2: Dissolving the Compound

e Add 1 mL of anhydrous DMSO to the tube containing the hMAO-B-IN-4 powder.

e Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Step 3: Sonication (if necessary)

 Visually inspect the solution for any undissolved particles.

« If particles are present, place the tube in a water bath sonicator.

e Sonicate for 5-10 minutes, or until the solution is clear.[4] Avoid excessive heating of the
sample.

Step 4: Aliquoting and Storage

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

» Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1][6]

3. Preparation of Working Solutions
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For cell-based assays, it is critical to maintain a low final concentration of DMSO to avoid
solvent-induced cytotoxicity. The final DMSO concentration should typically be less than 0.5%.

o Example Dilution: To prepare a 10 pM working solution from a 10 mM stock solution, perform
a 1:1000 dilution. For instance, add 1 pL of the 10 mM stock solution to 999 pL of cell culture
medium.

e Itis recommended to perform serial dilutions to ensure accuracy.

» Always prepare a vehicle control using the same final concentration of DMSO as in the

experimental samples.

Signaling Pathway and Experimental Workflow
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Caption: hMAO-B-IN-4 inhibits the catalytic activity of hnMAO-B.
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Caption: Workflow for preparing hMAO-B-IN-4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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